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Compound of Interest

Compound Name: Allylamine hydrochloride

Cat. No.: B602329

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling
procedures, and emergency responses required when working with allylamine hydrochloride.
The information is compiled from various safety data sheets (SDS) to ensure a thorough and
reliable guide for laboratory and research professionals. Adherence to these guidelines is
critical to mitigate risks and ensure a safe working environment.

Hazard Identification and Classification

Allylamine hydrochloride is classified as a hazardous substance. It is crucial to understand
its primary dangers before handling. The Globally Harmonized System (GHS) classification is
summarized below.

Table 1: GHS Hazard Classification for Allylamine Hydrochloride
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Hazard Class Category Hazard Statement Signal Word
H301: Toxic if
o swallowed or H302: Danger / Warning[3]
Acute Toxicity, Oral Category 3/4 )
Harmful if swallowed. [4]

[1]2]

H317: May cause an
Skin Sensitization Category 1 allergic skin reaction. Warning[4]

[1]

Note: Classification for acute oral toxicity varies slightly across different suppliers, ranging from
Category 3 (Toxic) to Category 4 (Harmful). It is prudent to handle the substance with the
caution required for a Category 3 toxicant.

Toxicological and Physical Properties

Understanding the toxicological and physical properties of allylamine hydrochloride is
fundamental to a comprehensive risk assessment.

Table 2: Toxicological Data

Metric Species Value Reference

LD50 (Oral) Rat 150 mg/kg [2][5]

Table 3: Physical and Chemical Properties
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Property Value Reference
Appearance Solid [3]

CAS Number 10017-11-5 [3]
Molecular Formula CsH7N - HCI

Molecular Weight 93.56 g/mol

Melting Point 178 -183 °C [3]

Key Characteristics Hygrf).scopic, molsture [3]

sensitive.

Experimental and Handling Protocols

Strict protocols must be followed to minimize exposure and ensure safety during handling,
experimentation, and in the event of an emergency.

This protocol outlines the standard operating procedure for handling allylamine hydrochloride
in a laboratory setting.

e Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[4]

o Avoid the formation of dust and aerosols during handling.[3]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear NIOSH (US) or EN 166 (EU) approved safety glasses with
side-shields or a face shield.[3]

o Skin Protection: Wear impervious gloves (e.g., butyl rubber) inspected for integrity before
use.[7] Wear appropriate protective clothing to prevent skin contact.[6]
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o Respiratory Protection: If ventilation is inadequate or risk assessment indicates a need,
use a full-face particle respirator (NIOSH type N99 or EU type P2/P3).[3] For primary
protection, a full-face supplied-air respirator is recommended.[3]

e Handling Procedures:

[¢]

Do not eat, drink, or smoke in the area where the chemical is handled.[2][3]

[¢]

Wash hands and any exposed skin thoroughly after handling and before breaks.[3]

[e]

Handle and store under an inert gas atmosphere due to its hygroscopic nature.[3]

o

Keep the container tightly closed when not in use.[3]

e Storage:
o Store in a cool, dry, and well-ventilated place.[3][6]
o Store locked up in an area accessible only to authorized personnel.[2][3]
o Keep away from incompatible substances.[6]

Immediate and appropriate first aid is critical in the event of exposure.

o General Advice: Move the victim from the exposure area. Consult a physician immediately
and provide them with the Safety Data Sheet (SDS).[3]

e If Inhaled:
o Move the person to fresh air.[3]
o If breathing is difficult or has stopped, provide artificial respiration.[3]
o Seek immediate medical attention.[3]

 In Case of Skin Contact:

o Immediately remove all contaminated clothing.
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o Wash the affected area with plenty of soap and water for at least 15 minutes.[3][6]

o Seek immediate medical attention; take the victim to a hospital if necessary.[3]

e In Case of Eye Contact:

o Rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids
open.[4][6]

o Remove contact lenses, if present and easy to do. Continue rinsing.
o Consult an ophthalmologist.[6]
 If Swallowed:
o Immediately call a Poison Control Center or doctor.[2][3]
o Rinse the mouth thoroughly with water.[3]
o Do not induce vomiting.[1]
o Never give anything by mouth to an unconscious person.[3]
A swift and safe response is required to contain and clean up any spills.
e Immediate Actions:
o Evacuate all non-essential personnel from the spill area.[3]
o Ensure adequate ventilation.[3]
o Eliminate all sources of ignition.[1]
» Personal Protection:

o Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and
safety goggles.[1][3]

e Containment and Cleanup:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.biosynth.com/Files/MSDS/FA/16/MSDS_FA162039_4000_EN.pdf
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AA43092&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FA/16/MSDS_FA162039_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/16/MSDS_FA162039_4000_EN.pdf
https://www.tcichemicals.com/BE/en/sds/A0226_EU_6N.pdf
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.echemi.com/sds/polyallylamine-hydrochloride-pd180521128893.html
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.echemi.com/sds/polyallylamine-hydrochloride-pd180521128893.html
https://www.echemi.com/sds/polyallylamine-hydrochloride-pd180521128893.html
https://www.chemicalbook.com/msds/allylamine-hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Prevent the spill from entering drains or waterways.[3]

(¢]

Carefully sweep or shovel the spilled solid material into a suitable, closed, and labeled
container for disposal.[3]

o

Avoid generating dust during cleanup.[3]

[¢]

Clean the affected area thoroughly once the material has been collected.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[3][8]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides,
nitrogen oxides (NOx), and hydrogen chloride gas.[3]

o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Disposal Considerations

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

» Consider dissolving or mixing the material with a combustible solvent and burning it in a
chemical incinerator equipped with an afterburner and scrubber.[3]

» Do not allow the chemical to enter drains or the environment.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of allylamine
hydrochloride from receipt to disposal.
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Receiving & Storage
- Log inventory
- Store locked up, cool, dry
- Note hygroscopic nature

repare for use

Pre-Use Checks
- Review SDS
- Verify engineering controls
- Don appropriate PPE

'

Weighing & Handling
- Use fume hood
- Avoid dust generation
- Use non-sparking tools

Experimentation
- Maintain containment
- Monitor for exposure

Spill Occurs?

Spill Response Protocol
- Evacuate area
- Contain & clean up
- Report incident

Post-Use Cleanup
- Decontaminate surfaces
- Remove PPE correctly

Waste Disposal
- Segregate waste
- Label container clearly
- Dispose via licensed contractor

Click to download full resolution via product page

Safe handling workflow for allylamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]

. tcichemicals.com [tcichemicals.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. spectrumchemical.com [spectrumchemical.com]
. biosynth.com [biosynth.com]

. Everything You Need to Know About Allylamine by CloudSDS [cloudsds.com]

°
(0] ~ (o)) ()] EEN w N =

. WERCS Studio - Application Error [assets.thermofisher.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Allylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602329#safety-and-handling-precautions-for-
allylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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